N1-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-N2-(3-chloro-2-methylphenyl)oxalamide

• IUPAC Name: N-[[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl]-N'-(3-chloro-2-methylphenyl)oxamide
• InChI: InChI=1S/C22H23ClN4O2S/c1-14-16(23)5-4-7-17(14)25-21(29)20(28)24-13-15-9-11-27(12-10-15)22-26-18-6-2-3-8-19(18)30-22/h2-8,15H,9-13H2,1H3,(H,24,28)(H,25,29)
• InChI Key: JSFYBQIDGJQBMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2CCN(CC2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H23ClN4O2S
• Molecular Weight: 443.0 g/mol

Description

N1-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-N2-(3-chloro-2-methylphenyl)oxalamide is a useful research compound. Its molecular formula is C22H23ClN4O2S and its molecular weight is 442.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction Studies

N1-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-N2-(3-chloro-2-methylphenyl)oxalamide has been studied for its interaction with cannabinoid receptors. Research on similar molecules, like N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2, 4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1), shows that these compounds are potent and selective antagonists for the CB1 cannabinoid receptor. Their conformational analysis, pharmacophore models, and quantitative structure-activity relationship (QSAR) models provide insights into their interaction with the CB1 receptor (Shim et al., 2002).

Role in Eating Disorders

Compounds structurally related to this compound have been investigated for their role in modulating feeding behaviors and eating disorders. For instance, GSK1059865, a selective OX1R antagonist, has been evaluated for its effect in a binge eating model in female rats, indicating a potential therapeutic application in eating disorders (Piccoli et al., 2012).

Synthesis and Characterization for Various Applications

The synthesis and characterization of such compounds reveal their potential as anti-tumor, anti-inflammatory, and anti-bacterial agents. For example, the synthesis and evaluation of novel 2-[(4-chlorophenoxy)methyl]benzimidazoles as selective neuropeptide Y Y1 receptor antagonists indicate their potential use in the development of antiobesity drugs (Zarrinmayeh et al., 1998). Similarly, studies on 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole demonstrate their antimicrobial properties (Patel & Shaikh, 2010).

Pharmacokinetics and Drug Metabolism Studies

Research on the disposition and metabolism of related compounds, like SB-649868, provides insights into their pharmacokinetic properties, essential for drug development (Renzulli et al., 2011).

Potential in Cancer Treatment

The synthesis and characterization of bis-pyrazolyl-thiazoles incorporating the thiophene moiety indicate potent anti-tumor agents, suggesting applications in cancer treatment (Gomha et al., 2016).

Future Directions

Future research could focus on further studying the therapeutic potential of this compound and similar compounds. This could include confirming their binding with human A2A receptors for the design and development of potent antagonists, and exploring their potential in treating other diseases.

Mechanism of Action

Target of Action

The primary target of the compound N1-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-N2-(3-chloro-2-methylphenyl)oxalamide is the cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the inflammatory response, converting arachidonic acid into prostaglandins .

Mode of Action

This compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of prostaglandins, which are key mediators of inflammation .

Biochemical Pathways

The compound this compound affects the arachidonic acid pathway . By inhibiting the COX enzymes, it prevents the conversion of arachidonic acid into prostaglandins . This results in a decrease in inflammation and associated symptoms.

Pharmacokinetics

The compound’s effectiveness in inhibiting cox enzymes suggests that it is able to reach its target in the body .

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of COX enzymes and a subsequent decrease in the production of prostaglandins . This leads to a reduction in inflammation and associated symptoms.